Cas no 2172433-94-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid
• CAS No: 2172433-94-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6389155
• PubChem ID: 165526455
• Update Time: 2025-05-22

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid
• EN300-1496577
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]acetic acid
• 2172433-94-0

• Inchi： 1S/C27H26N2O5/c1-17(26(32)28-15-24(30)31)25(18-9-3-2-4-10-18)29-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23,25H,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GTPLVACBCSCFBJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(C(NCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid

Comprehensive Guide to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid (CAS No. 2172433-94-0)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid (CAS No. 2172433-94-0) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, plays a crucial role in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and biotechnology. Researchers and manufacturers frequently search for high-purity Fmoc-amino acids and peptide synthesis reagents, making this compound a topic of interest in both academic and industrial settings.

The chemical structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid includes an Fmoc protecting group, which is essential for preventing unwanted side reactions during peptide bond formation. The Fmoc group is highly favored in modern peptide synthesis due to its stability under basic conditions and ease of removal under mild conditions. This characteristic makes the compound invaluable for synthesizing complex peptides, which are increasingly used in therapeutics, diagnostics, and materials science. Searches for Fmoc-protected building blocks and custom peptide synthesis often lead to discussions about this compound.

One of the most common applications of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid is in the production of peptide-based drugs. With the growing demand for personalized medicine and targeted therapies, peptide drugs have emerged as a hot topic in pharmaceutical research. The compound's ability to facilitate the synthesis of modified peptides with high efficiency and low racemization makes it a preferred choice for researchers. Additionally, its compatibility with automated peptide synthesizers has further increased its popularity in high-throughput screening and combinatorial chemistry.

In the context of green chemistry and sustainable practices, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid is often discussed for its role in reducing waste and improving yield in peptide synthesis. The Fmoc strategy is known for its minimal use of hazardous reagents compared to older methods like the Boc (tert-butoxycarbonyl) approach. This aligns with the increasing focus on environmentally friendly synthesis and green solvents in the chemical industry. Researchers looking for sustainable peptide synthesis methods frequently explore the advantages of this compound.

The market for 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid is expanding due to the rising demand for peptide therapeutics and bioconjugates. Peptide-based drugs are gaining traction in treating conditions such as diabetes, cancer, and cardiovascular diseases, driving the need for high-quality synthesis intermediates. The compound's CAS No. 2172433-94-0 is often referenced in procurement databases and scientific literature, making it a key term for suppliers and researchers alike. Companies specializing in custom peptide synthesis services and research chemicals frequently list this compound in their catalogs.

Quality control and analytical characterization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid are critical for ensuring its performance in peptide synthesis. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify the purity and identity of the compound. Researchers often search for analytical methods for Fmoc-amino acids and peptide synthesis quality control to ensure optimal results in their experiments. The availability of detailed technical data and certificates of analysis (CoA) is a significant factor in purchasing decisions for this compound.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidoacetic acid (CAS No. 2172433-94-0) is a vital reagent in peptide synthesis, with applications spanning drug development, biotechnology, and materials science. Its compatibility with modern green chemistry practices and automated synthesis platforms makes it a cornerstone of contemporary research. As the demand for peptide-based therapeutics continues to grow, this compound will remain a focal point for scientists and manufacturers worldwide.